Cas no 1541386-58-6 (4-(2-amino-2-methylpropyl)-3-chlorophenol)

• Product Name: 4-(2-amino-2-methylpropyl)-3-chlorophenol
• CAS No: 1541386-58-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5856059
• PubChem ID: 82607573
• Update Time: 2025-10-19

4-(2-amino-2-methylpropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-3-chlorophenol
• EN300-1992173
• 1541386-58-6

• Inchi： 1S/C10H14ClNO/c1-10(2,12)6-7-3-4-8(13)5-9(7)11/h3-5,13H,6,12H2,1-2H3
• InChI Key： UZTWDWMJPHOAQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2-amino-2-methylpropyl)-3-chlorophenol

Introduction to 4-(2-amino-2-methylpropyl)-3-chlorophenol (CAS No. 1541386-58-6)

4-(2-amino-2-methylpropyl)-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1541386-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenolic core with substituents that include an amino group and a chloro substituent, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 4-(2-amino-2-methylpropyl)-3-chlorophenol consists of a benzene ring substituted at the 3-position with a chlorine atom and at the 4-position with an N-isobutylamino group. This configuration imparts distinct reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its versatility in chemical transformations, enabling its use in synthetic pathways for more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various disease pathways. 4-(2-amino-2-methylpropyl)-3-chlorophenol has been investigated for its potential role as an intermediate in the synthesis of drugs that modulate enzyme activity and cellular signaling. Its structural features suggest that it may interact with biological targets such as kinases and phosphodiesterases, which are crucial in regulating processes like cell proliferation and inflammation.

One of the most compelling aspects of 4-(2-amino-2-methylpropyl)-3-chlorophenol is its potential to serve as a scaffold for drug discovery. The compound's ability to undergo functionalization at multiple sites allows chemists to modify its properties systematically. For instance, derivatization of the amino group can lead to amides or ureas, while further substitution at other positions on the benzene ring can introduce additional layers of biological activity. These modifications are essential for optimizing drug candidates for better pharmacokinetic profiles and reduced toxicity.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their broad spectrum of biological activities. 4-(2-amino-2-methylpropyl)-3-chlorophenol, with its phenolic hydroxyl group and chloro substituent, is no exception. Research has demonstrated that such compounds can exhibit antioxidant, anti-inflammatory, and antimicrobial properties, depending on their specific configuration. The N-isobutylamino group further enhances their potential by enabling interactions with biological macromolecules through hydrogen bonding or ionic interactions.

The synthesis of 4-(2-amino-2-methylpropyl)-3-chlorophenol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution (SNAr) for introducing the chloro substituent, followed by reductive amination or other methods to incorporate the amino group. Advances in catalytic systems have enabled more efficient and sustainable synthesis methods, reducing waste and improving yields. These advancements are critical for scaling up production while maintaining cost-effectiveness.

In the context of drug development, 4-(2-amino-2-methylpropyl)-3-chlorophenol has been explored in preclinical studies to assess its efficacy and safety profile. While these studies are still in progress, preliminary results suggest that it may have therapeutic potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The compound's ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for oral administration or topical application.

The regulatory landscape for pharmaceutical compounds like 4-(2-amino-2-methylpropyl)-3-chlorophenol is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Additionally, rigorous testing is required to demonstrate safety and efficacy before clinical trials can begin. These regulatory hurdles underscore the importance of thorough research and development before bringing new drugs to market.

The future prospects for 4-(2-amino-2-methylpropyl)-3-chlorophenol are promising, given its unique structural features and potential biological activities. Ongoing research aims to uncover new synthetic pathways, optimize its pharmacological properties, and explore novel therapeutic applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable drug candidates that can improve patient outcomes.

In conclusion,4-(2-amino-2-methylpropyl)-3-chlorophenol (CAS No. 1541386-58-6) represents an exciting opportunity in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover its full potential,this compound is poised to play a significant role in advancing medical treatments worldwide.